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Compound of Interest

Compound Name: COBALT BLUE

Cat. No.: B1171533 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the performance characteristics of Cobalt Blue
(PB28) and Ultramarine Blue (PB29) pigments. The information presented is supported by

experimental data and standardized testing methodologies to assist researchers, scientists,

and professionals in drug development in selecting the appropriate pigment for their specific

applications.

Introduction
Cobalt Blue and Ultramarine Blue are two historically significant blue pigments that continue to

find applications in various scientific and industrial fields, including material science, coatings,

and as markers in biological studies. While both offer vibrant blue hues, their underlying

chemical and physical properties result in distinct performance characteristics. Cobalt Blue is a

cobalt(II) aluminate (CoAl₂O₄), while Ultramarine Blue is a complex sodium aluminum silicate

with sulfur impurities (Na₈₋₁₀Al₆Si₆O₂₄S₂₋₄). These compositional differences fundamentally

influence their stability, color attributes, and compatibility with different systems.

Quantitative Performance Data
The following table summarizes the key performance indicators for Cobalt Blue and

Ultramarine Blue pigments based on standardized testing.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1171533?utm_src=pdf-interest
https://www.benchchem.com/product/b1171533?utm_src=pdf-body
https://www.benchchem.com/product/b1171533?utm_src=pdf-body
https://www.benchchem.com/product/b1171533?utm_src=pdf-body
https://www.benchchem.com/product/b1171533?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1171533?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Cobalt Blue (PB28)
Ultramarine Blue
(PB29)

ASTM Test Method

Lightfastness Rating I - Excellent I - Excellent D4303

Tinting Strength Moderate High D387

Opacity
Semi-transparent to

semi-opaque

Transparent to semi-

transparent
Visual Assessment

Particle Size
Varies by grade,

typically fine

Varies by grade, can

be fine to coarse
D1366

Chemical Stability

(Acid)
Excellent

Poor (decomposes

and releases H₂S)
D1308

Chemical Stability

(Alkali)
Excellent.[1] Good to Excellent D1308

Toxicity
Toxic if inhaled or

ingested.[2]
Non-toxic.[2] D4236

Heat Stability
Very High (up to 1200-

1400°C).[1]
High (up to 400°C).[3] N/A

Experimental Protocols
Detailed methodologies for the key experiments cited in the performance data table are

outlined below.

Lightfastness Testing (ASTM D4303)
This method is designed to evaluate the lightfastness of colorants used in artists' materials by

exposing them to simulated indoor lighting conditions.

Sample Preparation: The pigment is dispersed in a suitable vehicle (e.g., acrylic, oil) and

applied to a substrate to form a uniform film. A portion of the sample is masked to serve as

an unexposed control.

Exposure: The prepared samples are exposed to a controlled light source, typically a xenon

arc lamp, which simulates the spectral distribution of daylight through window glass.
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Evaluation: The color change of the exposed portion is evaluated against the unexposed

control using a spectrophotometer or colorimeter. The difference in color (ΔE*) is calculated.

Rating: The lightfastness is rated on a scale from I (Excellent) to V (Very Poor) based on the

magnitude of the color change after a specific radiant exposure. Both Cobalt Blue and

Ultramarine Blue typically receive a Lightfastness Category I rating.[4][5]

Tinting Strength Determination (ASTM D387)
This standard test method determines the relative tinting strength of a colored pigment

compared to a standard.

Dispersion Preparation: A standard white pigment (e.g., zinc oxide) and the colored pigment

(either the sample or a reference standard) are dispersed in a vehicle using a mechanical

muller.

Color Measurement: The reflectance of the resulting paste is measured using a

spectrophotometer.

Calculation: The tinting strength is calculated based on the reflectance values of the sample

and the standard. Ultramarine blue generally exhibits a higher tinting strength than cobalt
blue.

Particle Size Characteristics (ASTM D1366)
This practice outlines the reporting of particle size characteristics of pigments.

Measurement: The particle size distribution of the pigment is determined using techniques

such as laser diffraction, dynamic light scattering, or microscopy.

Reporting: The results are reported in terms of parameters like the median particle size (d50)

and the particle size distribution curve.

Chemical Resistance Testing (ASTM D1308)
This test method assesses the effect of household chemicals on clear and pigmented organic

finishes. A modified version can be used to evaluate the chemical resistance of pigments.
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Sample Preparation: The pigment is incorporated into a clear coating and applied to a

substrate.

Exposure: A patch of the coated surface is exposed to a chemical reagent (e.g., a dilute acid

or alkali solution) for a specified period.

Evaluation: The effect on the coating is observed for changes such as discoloration,

blistering, or loss of adhesion. Cobalt blue demonstrates excellent resistance to both acids

and alkalis, while ultramarine blue is notably susceptible to decomposition in acidic

environments.[1][3][6]

Toxicity Assessment (ASTM D4236)
This standard practice involves the labeling of art materials for chronic health hazards.

Toxicological Review: A board-certified toxicologist reviews the formulation of the product to

determine the potential for chronic adverse health effects.

Labeling: Based on the review, the product is labeled in accordance with the Labeling of

Hazardous Art Materials Act (LHAMA). Cobalt-containing pigments require a warning for

potential toxicity if inhaled or ingested.[7][8][9][10][11]

Spectral Properties
The spectral reflectance curves of Cobalt Blue and Ultramarine Blue reveal their distinct color

characteristics. Cobalt Blue typically exhibits a relatively flat reflectance curve in the blue

region of the visible spectrum with a sharp drop-off towards the green and red wavelengths. In

contrast, Ultramarine Blue shows a strong reflectance peak in the violet-blue region and a

secondary, broader reflectance in the red region, which contributes to its characteristic reddish-

blue hue.

Logical Comparison of Pigment Selection
The choice between Cobalt Blue and Ultramarine Blue depends heavily on the specific

requirements of the application. The following diagram illustrates the key decision-making

factors.
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Pigment Selection Logic: Cobalt Blue vs. Ultramarine Blue

Application Requirement

Acidic Environment?

Toxicity a Concern?

No

Select Cobalt Blue (PB28)

Yes

High Tinting Strength Needed?

No

Select Ultramarine Blue (PB29)

Yes

NoYes

Click to download full resolution via product page

Caption: Decision tree for pigment selection based on key performance criteria.

Conclusion
Both Cobalt Blue and Ultramarine Blue are high-performing pigments with excellent

lightfastness. The primary differentiating factors for selection in a research or professional

setting are chemical stability and toxicity. Cobalt Blue offers superior stability in acidic
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environments, making it suitable for applications where chemical resistance is critical. However,

its cobalt content necessitates careful handling due to toxicity concerns. Ultramarine Blue,

being non-toxic and possessing high tinting strength, is a versatile and cost-effective option for

applications where contact with acidic conditions is not a concern. The detailed experimental

protocols and comparative data provided in this guide are intended to facilitate an informed

decision-making process for the selection of the appropriate blue pigment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1171533?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1171533?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

